Cas no 1351591-43-9 (2-cyclopropaneamido-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide)

• Product Name: 2-cyclopropaneamido-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide
• CAS No: 1351591-43-9
• MF: C₁₆H₁₄F₃N₃O₄
• MW: 369.29527425766
• CID: 6312880
• PubChem ID: 56765161
• Update Time: 2025-06-12

2-cyclopropaneamido-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropaneamido-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide
• 2-cyclopropaneamido-N-{[4-(trifluoromethoxy)phenyl]methyl}-1,3-oxazole-4-carboxamide
• 2-(cyclopropanecarbonylamino)-N-[[4-(trifluoromethoxy)phenyl]methyl]-1,3-oxazole-4-carboxamide
• F6196-0501
• 1351591-43-9
• VU0536062-1
• 2-(cyclopropanecarboxamido)-N-(4-(trifluoromethoxy)benzyl)oxazole-4-carboxamide
• AKOS024537568

• Inchi： 1S/C16H14F3N3O4/c17-16(18,19)26-11-5-1-9(2-6-11)7-20-14(24)12-8-25-15(21-12)22-13(23)10-3-4-10/h1-2,5-6,8,10H,3-4,7H2,(H,20,24)(H,21,22,23)
• InChI Key： AOBVCEJBFNGQHH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CNC(C1=COC(=N1)NC(C1CC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 369.09364042g/mol
• Monoisotopic Mass: 369.09364042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.5Ų

Additional information on 2-cyclopropaneamido-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide

Professional Introduction to Compound with CAS No. 1351591-43-9 and Product Name: 2-cyclopropaneamido-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide

The compound in question, identified by the CAS number 1351591-43-9, is a highly specialized chemical entity belonging to the class of 1,3-oxazole derivatives. This compound, marketed under the product name 2-cyclopropaneamido-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of a cyclopropaneamido moiety and a trifluoromethoxy phenylmethyl substituent in its molecular framework suggests a high degree of functional complexity, which is often exploited in the design of novel therapeutic agents.

In recent years, the development of small-molecule inhibitors targeting specific biological pathways has been a cornerstone of drug discovery efforts. The structural motif of 2-cyclopropaneamido-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide aligns well with this trend, as it incorporates elements known to interact favorably with biological targets. Specifically, the trifluoromethoxy group is a common pharmacophore in medicinal chemistry, recognized for its ability to enhance binding affinity and metabolic stability. This feature has been extensively utilized in the design of kinase inhibitors, particularly those targeting tyrosine kinases, which play crucial roles in cancer signaling pathways.

The 1,3-oxazole ring is another key structural component that contributes to the compound's potential bioactivity. Oxazole derivatives are well-documented for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral activities. The incorporation of an amide linkage at the 2-position of the oxazole ring further modulates the compound's interactions with biological macromolecules. This modification can influence both solubility and binding affinity, making it a critical factor in optimizing drug-like properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the cyclopropaneamido group may serve as a key interaction point with target proteins, potentially through hydrogen bonding or hydrophobic interactions. Additionally, the trifluoromethoxy phenylmethyl side chain could engage in π-stacking interactions or form salt bridges with oppositely charged residues on the protein surface. These insights have guided synthetic modifications aimed at improving potency and selectivity.

The synthesis of 2-cyclopropaneamido-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide involves multi-step organic transformations that highlight the expertise required in medicinal chemistry synthesis. Key steps include nucleophilic substitution reactions to introduce the oxazole core, followed by functional group transformations to incorporate the cyclopropaneamido and trifluoromethoxy phenylmethyl moieties. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity and pharmacokinetic profiles.

In terms of biological evaluation, preliminary studies on this compound have shown promising results in vitro. The presence of both inhibitory and modulatory activities suggests potential therapeutic applications across multiple disease areas. For instance, inhibition of specific kinases or enzymes involved in metabolic pathways could lead to novel treatments for metabolic disorders or inflammation-related diseases. Furthermore, the ability of this compound to modulate protein-protein interactions may open avenues for therapeutic intervention in neurodegenerative diseases where aberrant protein aggregation is a hallmark.

The impact of fluorine atoms on drug design cannot be overstated. The introduction of fluorine into aromatic rings often enhances lipophilicity while maintaining water solubility due to fluorine's ability to participate in dipole-dipole interactions without significantly increasing molecular weight. In 2-cyclopropaneamido-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide, the trifluoromethoxy group is strategically positioned to maximize these benefits while also contributing to electronic effects that can fine-tune reactivity at binding sites.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like 2-cyclopropaneamido-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide will play an increasingly important role in drug development pipelines. Collaborative efforts between synthetic chemists and biologists are essential for translating structural insights into tangible therapeutic outcomes. High-throughput screening (HTS) technologies combined with structure-based drug design (SBDD) approaches will further accelerate the identification of lead compounds with optimized pharmacological profiles.

The future prospects for this compound are bright, particularly as computational tools become more sophisticated and experimental techniques improve sensitivity. Advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy allow for detailed characterization of metabolites and interaction mechanisms post-administration. Such information is critical for understanding drug efficacy and safety profiles before moving into clinical trials.

In conclusion,2-cyclopropaneamido-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide (CAS No. 1351591-43-9) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics with tailored biological activities. Its unique combination of functional groups positions it as a promising candidate for further exploration in medicinal chemistry research programs aimed at addressing unmet medical needs across various therapeutic areas.